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Compound of Interest

Compound Name: Umbellulone

CAS No.: 546-78-1

Cat. No.: B1202766

Get Quote

The primary hazard of Umbellulone stems from its potent activity as a selective agonist of the

Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[6][7] Inhalation of its vapors or

contact with mucous membranes can activate the trigeminovascular system, leading to severe

headaches, sinus irritation, and other adverse effects.[1][2][7]
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Hazard Route
Potential Effects &
Symptoms

Mechanism of Action

Inhalation

Severe headaches, painful

cold sensation, sinus irritation,

sneezing, respiratory tract

irritation, potential for

unconsciousness with high

exposure.[1][2][4]

Activation of TRPA1 channels

on trigeminal nerve endings in

the nasal mucosa, leading to

CGRP release and neurogenic

inflammation.[1][7]

Skin Contact

May cause skin irritation. May

be harmful if absorbed through

the skin.[4][5]

Direct irritation and potential

for systemic absorption.

Eye Contact May cause eye irritation.[4][5]

Direct contact with the liquid or

concentrated vapor can irritate

sensitive eye tissues.

Ingestion

Harmful if swallowed. May

cause irritation to mucous

membranes.[4][5]

Direct irritation of the

gastrointestinal tract and

systemic toxicity.

Core Directive: A Multi-Layered PPE Protocol
A comprehensive PPE strategy is non-negotiable when handling Umbellulone. The following

protocol is designed to provide a robust barrier against all potential routes of exposure.

Respiratory Protection: Your First Line of Defense
Given that the most pronounced and immediate hazard is inhalation-induced headache,

respiratory protection is paramount.[1][2]

Minimum Requirement (for handling small quantities in a certified chemical fume hood):

While a fume hood provides primary containment, a NIOSH-approved N95 respirator should

be worn to protect against any potential escape of aerosols, particularly when handling the

powdered form.

Handling Volatile Solutions: When working with Umbellulone in its oil form or dissolved in

volatile solvents, a half-mask respirator with organic vapor cartridges is required.
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Spill Response or Poor Ventilation: In the event of a significant spill or if work must be

conducted outside of a fume hood (not recommended), a self-contained breathing apparatus

(SCBA) is necessary.[3][4]

Eye and Face Protection: Shielding Sensitive Tissues
Minimum Requirement: ANSI Z87.1-compliant safety glasses with integrated side shields are

mandatory at all times in the laboratory.

Liquid Transfers: When transferring Umbellulone solutions, chemical splash goggles must

be worn to provide a complete seal around the eyes.[4][5]

Large Volumes or Splash Risk: For operations involving larger volumes (>50 mL) or an

elevated risk of splashing, a full-face shield should be worn over chemical splash goggles.[8]

Hand Protection: Preventing Dermal Absorption
To prevent skin contact and absorption, select appropriate chemical-resistant gloves.

Recommended Glove Type: Nitrile or neoprene gloves are recommended. Avoid latex

gloves, which offer poor protection against many chemicals.[9]

Glove Protocol:

Always double-glove to provide an extra layer of protection.

Check gloves for any signs of degradation or punctures before use.

Tuck the cuff of the inner glove under the sleeve of your lab coat, and pull the cuff of the

outer glove over the sleeve.

Change gloves immediately if you suspect contamination.

Never wear gloves outside of the laboratory or touch common surfaces like doorknobs and

keyboards.

Body Protection: The Final Barrier
Laboratory Attire: A fully buttoned, long-sleeved lab coat must be worn at all times.[10]
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Personal Clothing: Long pants and closed-toe, closed-heel shoes are required. No skin

should be exposed between your pants and shoes.[10]

High-Contamination Risk: For tasks with a high risk of splashing or contamination, a

chemical-resistant apron should be worn over the lab coat.[11]

Operational Plan: From Risk Assessment to
Disposal
A safe workflow involves careful planning and execution at every step. The following diagram

illustrates the critical decision points for handling Umbellulone safely.
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Preparation & Risk Assessment

Handling Protocol

Decontamination & Disposal

Start: Plan Experiment
with Umbellulone

Conduct Risk Assessment:
- Quantity?

- Physical Form (Oil/Solid)?
- Solvent?

Select PPE Based on Risk
(See Section 2)

Verify Chemical Fume Hood
Certification is Current

Don Full PPE

Set up Experiment Inside
Fume Hood

Weigh and/or Transfer
Umbellulone

Perform Experiment

Decontaminate Surfaces
with Alcohol

Segregate Hazardous Waste:
- Umbellulone

- Contaminated PPE
- Labware

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling Umbellulone.
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Step-by-Step Handling Protocol
Preparation: Always handle Umbellulone within a certified chemical fume hood to minimize

inhalation exposure.[3][4] Ensure an eyewash station and safety shower are accessible.

Donning PPE: Put on all required PPE as outlined in Section 2 before entering the area

where Umbellulone is stored or handled.

Weighing and Transfer: If handling the solid form, use a spatula to carefully transfer the

material to a tared weigh boat on a balance inside the fume hood. If handling the oil, use a

calibrated micropipette or syringe.

Execution: Keep all containers of Umbellulone sealed when not in immediate use.

Decontamination: After handling, decontaminate all surfaces and equipment by scrubbing

with alcohol.[3]

Doffing PPE: Remove PPE carefully to avoid self-contamination. Remove outer gloves first,

followed by your lab coat, goggles, and inner gloves. Remove your respirator last after

leaving the immediate work area.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Emergency Response and Disposal
Immediate First Aid Measures
In the event of an exposure, immediate and correct action is critical.
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Exposure Route First Aid Procedure

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR) if trained.

Seek immediate medical attention.[3]

Skin Contact

Immediately flush the skin with large amounts of

soap and water. Remove all contaminated

clothing and shoes. Seek medical attention if

irritation persists.[3][5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present. Seek

immediate medical attention.[3][5]

Ingestion

Rinse the mouth with water, provided the person

is conscious. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[3][4]

Spill & Waste Management Plan
Spill Cleanup: In case of a spill, evacuate personnel from the immediate area. Wearing full

PPE (including respiratory protection), absorb the spill with an inert material like diatomite or

a universal binder.[3] Decontaminate the area with alcohol. Collect all cleanup materials in a

sealed container for proper disposal.

Waste Disposal: All Umbellulone waste, including unused product and contaminated

materials (e.g., gloves, pipette tips, paper towels, cleanup debris), must be disposed of as

hazardous chemical waste.[3] Place these materials in a clearly labeled, sealed waste

container. Follow your institution's specific guidelines for hazardous waste pickup and

disposal.[12] Do not dispose of Umbellulone down the drain or in regular trash.

By understanding the specific hazards of Umbellulone and rigorously adhering to these multi-

layered safety protocols, you can harness its scientific value while ensuring your personal

safety and the integrity of your research environment.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.abmole.com/literature/umbellulone-msds.html
https://www.abmole.com/literature/umbellulone-msds.html
https://nordicbiosite.com/dbfiles/AG-CN2-0085-M010_AG_CN2_0085_Umbellulone_SDS_EN.pdf
https://www.abmole.com/literature/umbellulone-msds.html
https://nordicbiosite.com/dbfiles/AG-CN2-0085-M010_AG_CN2_0085_Umbellulone_SDS_EN.pdf
https://www.abmole.com/literature/umbellulone-msds.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063706938143000000013877016900085906787/U482046_MSDS.pdf
https://www.abmole.com/literature/umbellulone-msds.html
https://www.benchchem.com/product/b1202766/docs?utm_src=pdf-body#hazard-analysis-understanding-the-risks-of-umbellulone
https://www.abmole.com/literature/umbellulone-msds.html
https://safety.ucsf.edu/hazardous-materials-waste-management
https://www.benchchem.com/product/b1202766/docs?utm_src=pdf-body#hazard-analysis-understanding-the-risks-of-umbellulone
https://www.benchchem.com/product/b1202766/docs?utm_src=pdf-body#hazard-analysis-understanding-the-risks-of-umbellulone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Wikipedia. (n.d.). Umbellulone. Retrieved from [Link]

LKT Laboratories, Inc. (2022, March 16). Safety Data Sheet: (-)-Umbellulone. Retrieved

from [Link]

DC Chemicals. (n.d.). Umbellulone. Retrieved from [Link]

Taylor & Francis. (n.d.). Umbellulone – Knowledge and References. Retrieved from [Link]

ResearchGate. (n.d.). Some pharmacological and bactericidal properties of umbellulone.

Retrieved from [Link]

Albert Kerbl GmbH. (n.d.). Protective Equipment | Plant Protection. Retrieved from [Link]

Kentucky Pesticide Safety Education. (2018, November 30). Personal Protective Equipment.

Retrieved from [Link]

Nassini, R., et al. (2011). Activation of TRPA1 on dural afferents: a potential mechanism of

headache pain. Pain, 152(8), 1871-1881. Retrieved from [Link]

BVL. (n.d.). Personal protective equipment when handling plant protection products.

Retrieved from [Link]

University of California, Irvine. (n.d.). Personal Protective Equipment. Retrieved from [Link]

Royal Brinkman. (n.d.). Personal protective equipment for crop protection. Retrieved from

[Link]

Nassini, R., et al. (2011). The 'headache tree' via umbellulone and TRPA1 activates the

trigeminovascular system. Brain, 134(Pt 12), 3504-3516. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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